Cas no 72632-25-8 (Propanoic acid, 3-[(1-oxido-2-pyridinyl)dithio]-)
72632-25-8 structure
Product Name:Propanoic acid, 3-[(1-oxido-2-pyridinyl)dithio]-
CAS No:72632-25-8
MF:C8H9NO3S2
MW:231.291959524155
CID:1756501
Update Time:2024-11-26
Propanoic acid, 3-[(1-oxido-2-pyridinyl)dithio]- Chemical and Physical Properties
Names and Identifiers
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- Propanoic acid, 3-[(1-oxido-2-pyridinyl)dithio]-
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- Inchi: 1S/C8H9NO3S2/c10-8(11)4-6-13-14-7-3-1-2-5-9(7)12/h1-3,5H,4,6H2,(H,10,11)
- InChI Key: JLQVKKHADUKOHA-UHFFFAOYSA-N
- SMILES: C(O)(=O)CCSSC1[N+]([O-])=CC=CC=1
Computed Properties
- Exact Mass: 231.00247
Experimental Properties
- Density: 1.40±0.1 g/cm3(Predicted)
- Boiling Point: 508.5±46.0 °C(Predicted)
- PSA: 64.24
- pka: 4.10±0.10(Predicted)
Propanoic acid, 3-[(1-oxido-2-pyridinyl)dithio]- Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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